N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3,4-dimethoxyphenyl)vinyl]-2-furamide

• IUPAC Name: N-[(E)-3-(3-acetylanilino)-1-(3,4-dimethoxyphenyl)-3-oxoprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C24H22N2O6/c1-15(27)17-6-4-7-18(14-17)25-23(28)19(26-24(29)21-8-5-11-32-21)12-16-9-10-20(30-2)22(13-16)31-3/h4-14H,1-3H3,(H,25,28)(H,26,29)/b19-12+
• InChI Key: XVJMYMGCNIYLAL-XDHOZWIPSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C(=CC2=CC(=C(C=C2)OC)OC)NC(=O)C3=CC=CO3
• Isomeric SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)/C(=C\C2=CC(=C(C=C2)OC)OC)/NC(=O)C3=CC=CO3
• Molecular Formula: C24H22N2O6
• Molecular Weight: 434.4 g/mol

Description

N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3,4-dimethoxyphenyl)vinyl]-2-furamide, also known as C29, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3,4-dimethoxyphenyl)vinyl]-2-furamide involves the inhibition of the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to modulate the immune response and reduce inflammation.
Biochemical and Physiological Effects
N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3,4-dimethoxyphenyl)vinyl]-2-furamide has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (formation of new blood vessels), and reduce inflammation. It has also been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3,4-dimethoxyphenyl)vinyl]-2-furamide in lab experiments is its high specificity and selectivity towards cancer cells. It has also been found to have low toxicity and minimal side effects. However, one of the limitations is its poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3,4-dimethoxyphenyl)vinyl]-2-furamide. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of interest is the study of its potential applications in the treatment of other diseases such as diabetes and cardiovascular disease. Additionally, further research is needed to fully understand the mechanism of action of N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3,4-dimethoxyphenyl)vinyl]-2-furamide and its potential interactions with other drugs.

Synthesis Methods

The synthesis of N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3,4-dimethoxyphenyl)vinyl]-2-furamide involves the reaction between 3-acetylphenyl isocyanate and 2-(3,4-dimethoxyphenyl)acetaldehyde in the presence of a base. The resulting intermediate is then reacted with furfurylamine to obtain the final product.

Scientific Research Applications

N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3,4-dimethoxyphenyl)vinyl]-2-furamide has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of interest is cancer research, where N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3,4-dimethoxyphenyl)vinyl]-2-furamide has shown promising results in inhibiting the growth and proliferation of cancer cells. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.